5-chloro-N-(4-methyl-1,3-thiazol-2-yl)-2-(methylthio)-4-pyrimidinecarboxamide

• IUPAC Name: 5-chloro-2-methylsulfanyl-N-(4-methyl-1,3-thiazol-2-yl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C10H9ClN4OS2/c1-5-4-18-10(13-5)15-8(16)7-6(11)3-12-9(14-7)17-2/h3-4H,1-2H3,(H,13,15,16)
• InChI Key: DQARVFOCHCXFLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C10H9ClN4OS2
• Molecular Weight: 300.8 g/mol

Description

Synthesis Analysis

The synthesis of thiazolo[3,2-a]pyrimidines, closely related to the target compound, typically involves the reaction of 4-aryl-substituted 3,4-dihydropyrimidine(1H)-2-thiones with methyl chloroacetate in boiling toluene. This method yields good product outcomes, and the structures of these compounds have been elucidated using 1H NMR spectroscopy and X-ray crystallography (Kulakov et al., 2009). Another approach for synthesizing similar compounds involves the reaction of substituted benzylchlorides and chloroacetic acid, resulting in novel derivatives with confirmed structures by 1H NMR spectral data (Kolisnyk et al., 2015).

Molecular Structure Analysis

The molecular structure of such compounds has been extensively studied. Single crystal X-ray analysis confirmed the structure of derivatives, providing insight into the molecular arrangements and interactions critical for understanding their chemical behavior (Ebrahimpour et al., 2017).

Chemical Reactions and Properties

Thiazolo[3,2-a]pyrimidines undergo various chemical reactions, leading to a range of derivatives with potential biological activities. The synthesis of these derivatives often involves cyclization reactions and subsequent modifications to introduce different functional groups, which significantly affect their chemical properties and potential applications (Gein et al., 2015).

Physical Properties Analysis

The physical properties of thiazolo[3,2-a]pyrimidines and related compounds, such as solubility, melting points, and crystalline structure, are crucial for their practical applications. These properties are typically investigated using techniques like X-ray diffraction, which provides detailed information on the crystal structure and helps in understanding the material's stability and solubility (Trilleras et al., 2009).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are influenced by the molecular structure and the presence of functional groups. Studies on these compounds have shown a range of chemical behaviors, from stable structures to reactive intermediates that are useful in further synthetic applications. The antimicrobial screening indicates that these compounds exhibit significant activity, highlighting the importance of understanding their chemical properties (Kolisnyk et al., 2015).